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For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-Dichlorobis(triphenylphosphine)platinum(ll), with the chemical formula cis-
[PtCI2(P(CsHs)3)2], is a square planar coordination complex of platinum(ll). It serves as a vital
precursor in the synthesis of other platinum compounds and as a catalyst in various organic
transformations.[1] Its structural similarity to the well-known anticancer drug cisplatin has also
led to investigations into its potential as a chemotherapeutic agent.

These application notes provide comprehensive guidance on the safe handling, storage, and
utilization of cis-Dichlorobis(triphenylphosphine)platinum(ll) in a research and development
setting.

Physical and Chemical Properties

A summary of the key physical and chemical properties of cis-
Dichlorobis(triphenylphosphine)platinum(ll) is presented in Table 1.
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Property Value Reference(s)
Molecular Formula CseH30Cl2P2Pt
Molecular Weight 790.56 g/mol
White to off-white crystalline
Appearance [1]
powder
Melting Point =300 °C (decomposes)

Slightly soluble in chloroform,

Solubility toluene. Insoluble in water, [2]
hexane.
CAS Number 15604-36-1

Safe Handling and Storage

Proper handling and storage procedures are crucial for ensuring laboratory safety and
maintaining the integrity of the compound.

Personal Protective Equipment (PPE)

When handling cis-Dichlorobis(triphenylphosphine)platinum(ll), the following personal
protective equipment should be worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or latex gloves.

Respiratory Protection: A NIOSH-approved N95 dust mask or a respirator with a particulate
filter is recommended, especially when handling the powder outside of a fume hood.

Body Protection: A laboratory coat should be worn to prevent skin contact.

Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust particles.
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e Ensure that an eyewash station and a safety shower are readily accessible in the work area.

Storage

o Store in a tightly sealed, properly labeled container.
o Keep in a cool, dry, and well-ventilated place.[3]
o Store away from strong oxidizing agents.[3]

e The compound is hygroscopic and should be protected from moisture.[2]

First Aid Measures
Exposure Route First Aid Procedure

) Move the individual to fresh air. If breathing is
Inhalation » ) ) )
difficult, provide oxygen. Seek medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
Eye Contact ) ) )
eyelids occasionally. Remove contact lenses if

present and easy to do. Seek medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Disposal

Dispose of cis-Dichlorobis(triphenylphosphine)platinum(ll) and any contaminated materials
as hazardous waste in accordance with local, state, and federal regulations. Do not dispose of
down the drain or in regular trash.
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Applications and Experimental Protocols

cis-Dichlorobis(triphenylphosphine)platinum(ll) is a versatile compound with applications in
catalysis and medicinal chemistry.

Catalysis

This complex is an effective catalyst for several organic reactions, including hydrogenation and
hydrosilylation.

This protocol provides a general procedure for the hydrogenation of an alkene using cis-
Dichlorobis(triphenylphosphine)platinum(ll) as a catalyst. The specific substrate, solvent,
and reaction conditions may need to be optimized.

Materials:

 cis-Dichlorobis(triphenylphosphine)platinum(il)

o Alkene substrate

e Anhydrous solvent (e.g., ethanol, toluene)

e Hydrogen gas (H2)

o Reaction vessel (e.g., Parr hydrogenator or a flask with a balloon of Hz)
e Stirring apparatus

Procedure:

« In the reaction vessel, dissolve the alkene substrate and a catalytic amount of cis-
Dichlorobis(triphenylphosphine)platinum(ll) (typically 0.1-1 mol%) in the chosen
anhydrous solvent.

o Purge the reaction vessel with an inert gas (e.g., nitrogen or argon) to remove any oxygen.

 Introduce hydrogen gas into the reaction vessel. If using a balloon, ensure it is securely
attached. For a Parr apparatus, pressurize the vessel to the desired Hz pressure.
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« Stir the reaction mixture vigorously at room temperature or with gentle heating, as required
for the specific substrate.

e Monitor the progress of the reaction by techniques such as thin-layer chromatography (TLC),
gas chromatography (GC), or nuclear magnetic resonance (NMR) spectroscopy.

e Once the reaction is complete, carefully vent the excess hydrogen gas in a well-ventilated

area.
* Remove the catalyst by filtration through a pad of celite or silica gel.
o Concentrate the filtrate under reduced pressure to obtain the crude product.

» Purify the product by an appropriate method, such as column chromatography or
recrystallization.

Anticancer Research

The cytotoxic properties of cis-Dichlorobis(triphenylphosphine)platinum(ll) are an active
area of research. Its proposed mechanism of action involves the formation of adducts with
DNA, leading to the inhibition of DNA replication and transcription, and ultimately inducing
apoptosis (programmed cell death).

The anticancer activity of cis-Dichlorobis(triphenylphosphine)platinum(ll) is believed to
follow a pathway similar to that of cisplatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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